Cas no 2000091-70-1 (3-bromo-4-(1-phenylpropoxy)oxolane)

• Product Name: 3-bromo-4-(1-phenylpropoxy)oxolane
• CAS No: 2000091-70-1
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 6570176
• PubChem ID: 165486135
• Update Time: 2025-06-07

3-bromo-4-(1-phenylpropoxy)oxolane Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(1-phenylpropoxy)oxolane
• 2000091-70-1
• EN300-1136606

• Inchi： 1S/C13H17BrO2/c1-2-12(10-6-4-3-5-7-10)16-13-9-15-8-11(13)14/h3-7,11-13H,2,8-9H2,1H3
• InChI Key： HQDOXTBKFFOYMY-UHFFFAOYSA-N
• SMILES： BrC1COCC1OC(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 284.04119g/mol
• Monoisotopic Mass: 284.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-bromo-4-(1-phenylpropoxy)oxolane

Introduction to 3-bromo-4-(1-phenylpropoxy)oxolane (CAS No. 2000091-70-1)

3-bromo-4-(1-phenylpropoxy)oxolane, identified by the Chemical Abstracts Service Number (CAS No.) 2000091-70-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxolane derivative features a bromine substituent at the 3-position and an 1-phenylpropoxy group at the 4-position, making it a versatile intermediate for synthesizing various bioactive molecules. The unique structural motif of this compound positions it as a valuable tool in medicinal chemistry, particularly in the development of novel therapeutic agents.

The oxolane ring, a five-membered heterocyclic structure containing one oxygen atom, is renowned for its stability and reactivity, which makes it a preferred scaffold in drug design. The presence of the bromine atom at the 3-position enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex scaffolds. Meanwhile, the 1-phenylpropoxy group introduces a phenyl ring and a propyl chain, which can modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. These features collectively make 3-bromo-4-(1-phenylpropoxy)oxolane a promising candidate for further derivatization and exploration in drug discovery.

In recent years, there has been growing interest in oxolane derivatives due to their broad spectrum of biological activities. For instance, studies have demonstrated that oxolane-based compounds exhibit potential antimicrobial, anti-inflammatory, and anticancer properties. The structural versatility of these molecules allows chemists to fine-tune their properties by introducing various substituents at different positions. The bromine atom in 3-bromo-4-(1-phenylpropoxy)oxolane serves as a reactive site for further functionalization, enabling the synthesis of more complex analogs with tailored biological profiles.

One of the most compelling aspects of 3-bromo-4-(1-phenylpropoxy)oxolane is its utility as a building block for pharmacophore development. The combination of the bromine substituent and the 1-phenylpropoxy group provides multiple opportunities for chemical modification. Researchers have leveraged these features to design molecules that interact with specific biological targets. For example, modifications at the 3-position can influence binding affinity to enzymes or receptors, while alterations at the 1-phenylpropoxy moiety can affect solubility and membrane permeability.

Recent advancements in computational chemistry have further enhanced the utility of 3-bromo-4-(1-phenylpropoxy)oxolane in drug design. Molecular modeling techniques allow researchers to predict how different derivatives of this compound might interact with biological targets, thereby accelerating the discovery process. These computational methods complement experimental approaches by providing insights into binding modes and potential side effects before costly synthesis and testing are undertaken.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting kinases and other enzyme families implicated in diseases such as cancer and inflammation. Oxolane derivatives have emerged as effective scaffolds for such inhibitors due to their ability to mimic natural substrates or bind to allosteric sites on enzymes. The reactivity of 3-bromo-4-(1-phenylpropoxy)oxolane makes it an attractive starting point for designing kinase inhibitors with improved selectivity and efficacy.

In addition to its role in kinase inhibition, 3-bromo-4-(1-phenylpropoxy)oxolane has been explored as a precursor for other therapeutic agents. For instance, researchers have used this compound to synthesize analogs with potential applications in central nervous system (CNS) disorders. The lipophilicity imparted by the 1-phenylpropoxy group enhances blood-brain barrier penetration, making it an ideal candidate for developing neuroactive compounds.

The synthesis of 3-bromo-4-(1-phenylpropoxy)oxolane typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromine substituent at the 3-position of the oxolane ring. Subsequent nucleophilic substitution reactions with Grignard reagents or alkoxides allow for the introduction of the 1-phenylpropoxy group at the 4-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

The chemical stability of 3-bromo-4-(1-phenylpropoxy)oxolane under various conditions is another critical factor that contributes to its utility in pharmaceutical research. Studies have shown that this compound remains stable under ambient conditions but may require protective measures during storage or handling to prevent degradation. Its solubility profile also varies depending on pH and solvent systems, which must be carefully considered when formulating solutions or suspensions for experimental use.

Ethical considerations are paramount when conducting research involving potentially bioactive compounds like 3-bromo-4-(1-phenylpropoxy)oxolane. Researchers must adhere to strict guidelines regarding handling, storage, and disposal to ensure safety and compliance with regulatory standards. Collaborative efforts between chemists, biologists, and regulatory experts help ensure that new derivatives are developed responsibly while maximizing their therapeutic potential.

The future prospects for 3-bromo-4-(1-phenylpropoxy)oxolane are bright given its structural versatility and broad range of potential applications. Continued exploration into its derivatives may yield novel therapeutic agents with improved efficacy and reduced side effects compared to existing treatments. As computational tools become more sophisticated and synthetic methodologies evolve, researchers will be better equipped to harness this compound's full potential in drug discovery.